molecular formula AlCsF4 B3425145 Aluminum cesium fluoride CAS No. 39211-00-2

Aluminum cesium fluoride

Cat. No. B3425145
CAS RN: 39211-00-2
M. Wt: 235.880603 g/mol
InChI Key: UYFXWCIZFDKSTJ-UHFFFAOYSA-J
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Description

Aluminum Cesium Fluoride, also known as Caesium Aluminium Fluoride, is a mixed fluoride of caesium and aluminium . The formula CsAlF4, caesium tetrafluoroaluminate, corresponds to a 1:1 combination of caesium fluoride and aluminium fluoride . Other combinations are known, such as the 3:2 formulation Cs3Al2F9 . These compounds are used as brazing fluxes, especially for aluminium–magnesium alloys .


Synthesis Analysis

A method for the production of crystalline cesium aluminum fluoride used as a flux in brazing of aluminum to aluminum and copper has been patented . The aqueous mixture of cesium aluminum fluoride changes phase by hardening rapidly, which can cause problems during application .


Molecular Structure Analysis

The molecular structure of this compound is represented by the formula CsAlF4, which corresponds to a 1:1 combination of caesium fluoride and aluminium fluoride . Other combinations are known, such as the 3:2 formulation Cs3Al2F9 .


Chemical Reactions Analysis

Aluminum Fluoride has been studied for its thermal reaction properties . For instance, composite powders of nanoscale aluminum (n-Al) and iron fluoride (FeF3) were prepared by an ultrasonic mixing method . The reaction process and pre-ignition reaction of the complexes were investigated by characterizing the reaction products of n-Al/FeF3 and Al2O3/FeF3 at certain temperatures .


Physical And Chemical Properties Analysis

This compound has a molar mass of 235.88 g/mol and a melting point of 420–450 ºC . It is soluble in water, with a solubility of approximately 1.2 g/100 ml at 20 ºC . It is non-flammable .

Mechanism of Action

Fluorine binds to most metals, forming a very strong bond with Al3+, which can form complexes with metal-binding chelates . The aluminum fluoride bond is stronger than 60 other metal-fluoride bonds .

Safety and Hazards

Aluminum Cesium Fluoride is toxic if swallowed and causes severe skin burns and eye damage . It is recommended to wear personal protective equipment, avoid contact with skin, eyes, and clothing, and avoid dust formation . Do not ingest or breathe vapours/dust .

Future Directions

Aluminum Fluoride has been investigated as a new cathode material for lithium-ion batteries . This study explores the possibility of using aluminum fluoride as an electrode material for high energy density applications and aims to investigate the redox reaction of aluminum fluoride .

properties

IUPAC Name

aluminum;cesium;tetrafluoride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Al.Cs.4FH/h;;4*1H/q+3;+1;;;;/p-4
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UYFXWCIZFDKSTJ-UHFFFAOYSA-J
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[F-].[F-].[F-].[F-].[Al+3].[Cs+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

AlCsF4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.880603 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

39211-00-2, 138577-01-2
Record name Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)-
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Record name Aluminum cesium fluoride
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Record name Aluminum cesium fluoride
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Record name Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)-
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Record name Caesium tetrafluoroaluminate
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